Cas no 26302-67-0 ((5s,8r,9s,10s,13s,14s,17r)-10,13-dimethylspiro[2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione)

• Product name: (5s,8r,9s,10s,13s,14s,17r)-10,13-dimethylspiro[2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• CAS No: 26302-67-0
• MF: C₂₂H₃₂O₃
• MW: 344.48768
• CID: 1426662
• PubChem ID: 250792

(5s,8r,9s,10s,13s,14s,17r)-10,13-dimethylspiro[2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione Chemical and Physical Properties

Names and Identifiers

• (5s,8r,9s,10s,13s,14s,17r)-10,13-dimethylspiro[2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• NSC70603
• AR-1A7243
• KST-1A4107
• (8r,9s,10r,13s,14s,17s)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-pyran]-3,6'(2h,3'h)-dione
• CTK4G4227
• AG-K-31890
• AC1L5IGK
• NSC70603; AR-1A7243; KST-1A4107; (8r,9s,10r,13s,14s,17s)-10,13-dimethyl-1,4',5',6,7,8,9,10,11,12,13,14,15,16-tetradecahydrospiro[cyclopenta[a]phenanthrene-17,2'-pyran]-3,6'(2h,3'h)-dione; 30035-13-3; CTK4G4227; AG-K-31890; AC1L5IGK;
• NSC70595
• (2'R,5S,8R,9S,10S,13S,14S)-10,13-dimethyltetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
• 26302-67-0
• NSC-70595

• Inchi： InChI=1S/C22H32O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h14,16-18H,3-13H2,1-2H3/t14-,16+,17-,18-,20-,21-,22+/m0/s1
• InChI Key： ROTZYFNEYFKWQU-ZHPKKFHLSA-N
• SMILES： CC12CCC(=O)CC1CCC3C2CCC4(C3CCC45CCC(=O)O5)C

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.14
• Boiling Point: 502°C at 760 mmHg
• Flash Point: 219°C
• Refractive Index: 1.551
• PSA: 43.37
• LogP: 4.67400